3-(4-Bromophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11BrN4OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11BrN4OS/c1-22-13-5-3-2-4-12(13)15-20-21-14(18-19-16(21)23-15)10-6-8-11(17)9-7-10/h2-9H,1H3
• InChI Key: WYHDJJHVRBLVCF-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br

Description

3-(4-Bromophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as BPTT, is a heterocyclic compound that has attracted significant interest in recent years due to its potential applications in scientific research. BPTT is a member of the triazolo-thiadiazole family of compounds, which have been shown to possess a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

Mechanism Of Action

The mechanism of action of BPTT is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. BPTT has been shown to bind to the DNA of cancer cells, leading to the disruption of DNA replication and cell division. This results in the induction of apoptosis and the eventual death of cancer cells.
Biochemical and Physiological Effects:
BPTT has been shown to have a range of biochemical and physiological effects. In addition to its anticancer activity, BPTT has been shown to possess antimicrobial and antiviral properties. BPTT has also been shown to inhibit the growth of fungi and bacteria, making it a promising candidate for the development of new antimicrobial agents.

Advantages And Limitations For Lab Experiments

One of the main advantages of BPTT is its potent anticancer activity. BPTT has been shown to be effective against a range of cancer cell lines, making it a promising candidate for the development of new cancer therapies. However, one of the main limitations of BPTT is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further research is needed to fully understand the mechanism of action of BPTT and its potential side effects.

Future Directions

There are several future directions for research on BPTT. One area of research could focus on improving the solubility of BPTT to make it more effective in vivo. Additionally, further research is needed to fully understand the mechanism of action of BPTT and its potential side effects. Finally, BPTT could be tested in combination with other anticancer agents to determine if it has synergistic effects.

Synthesis Methods

The synthesis of BPTT involves the condensation of 4-bromobenzaldehyde and 2-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then cyclized with triethylorthoformate and acetic anhydride to form BPTT. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

BPTT has been shown to possess a range of biological activities that make it a promising candidate for scientific research. One of the most significant applications of BPTT is in the field of cancer research. Studies have shown that BPTT has potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. BPTT has also been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death.